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Compound of Interest

Compound Name:
(3,5-Difluoro-4-iodophenyl)boronic

acid

CAS No.: 1257793-03-5

Cat. No.: B577586

Get Quote

Executive Summary
(3,5-Difluoro-4-iodophenyl)boronic acid is a high-value bifunctional organoboron building

block used extensively in medicinal chemistry and materials science. Its structural uniqueness

lies in the orthogonal reactivity of its two functional handles: a nucleophilic boronic acid moiety

and an electrophilic aryl iodide, positioned on an electron-deficient fluorinated scaffold.

This guide provides a comprehensive technical analysis of this molecule, focusing on its

physicochemical properties, chemoselective synthetic applications (specifically Suzuki-Miyaura

cross-coupling), and handling protocols to minimize protodeboronation—a common failure

mode for fluorinated boronic acids.

Part 1: Physicochemical Profile
The precise molecular weight and physical constants are critical for stoichiometric calculations

in parallel synthesis libraries, particularly when utilizing automated dispensing systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b577586#bc-rfq
https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Data Table
Property Value Notes

IUPAC Name
(3,5-Difluoro-4-

iodophenyl)boronic acid

CAS Number 1257793-03-5 Verified Identifier

Molecular Weight 283.81 g/mol
Monoisotopic Mass: 283.91

g/mol

Molecular Formula C₆H₄BF₂IO₂

Appearance White to off-white powder Hygroscopic

Solubility DMSO, Methanol, THF
Poor solubility in non-polar

solvents (Hexane)

Storage
2–8°C, Inert Atmosphere

(Ar/N₂)
Sensitive to protodeboronation

Structural Analysis & Electronic Effects
The 3,5-difluoro substitution pattern exerts a strong electron-withdrawing inductive effect (-I) on

the aromatic ring. This has two major consequences for reactivity:

Acidity of the Boron Center: The Lewis acidity of the boron is increased compared to non-

fluorinated analogues, accelerating transmetallation in Suzuki couplings but also increasing

susceptibility to hydrolytic cleavage.

Lability of the C-I Bond: The electron-deficient ring facilitates oxidative addition of Pd(0) into

the C-I bond, making this molecule a highly reactive electrophile as well as a nucleophile.

Part 2: Synthetic Utility & Chemoselectivity[2]
The primary challenge when using (3,5-Difluoro-4-iodophenyl)boronic acid is

chemoselectivity. Because it contains both a nucleophile (boronic acid) and an electrophile

(iodide), it poses a risk of uncontrolled oligomerization (homocoupling) if reaction conditions are

not strictly controlled.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Chemoselectivity Paradox
In a standard Palladium-catalyzed environment, this molecule can react with itself (head-to-tail

coupling). To utilize it effectively, researchers must exploit the specific activation energies of the

two functional groups.

Scenario A: Using as a Nucleophile (Suzuki Coupling)

Target: Reacting the -B(OH)₂ with an external Aryl Bromide/Chloride.

Risk: The Pd catalyst may insert into the C-I bond of the reagent itself.

Solution: Use highly active catalysts (e.g., Pd-132, Pd(dppf)Cl₂) at lower temperatures to

favor the reaction with the more reactive external electrophile, or protect the boron as a

MIDA boronate if the C-I bond is the target.

Scenario B: Using as an Electrophile

Target: Reacting the C-I bond with an external Boronic Acid.

Risk: The -B(OH)₂ group interferes or transmetallates prematurely.

Solution: This is rarely done with the free acid. The boronic acid is usually protected (e.g.,

as a pinacol ester) before engaging the iodide in Sonogashira or Suzuki couplings.
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Figure 1: Chemoselectivity map illustrating the competition between the desired cross-coupling

(Path A) and the undesired homocoupling (Path B).

Part 3: Experimental Protocols
Protocol: Chemoselective Suzuki Coupling
Objective: Couple (3,5-Difluoro-4-iodophenyl)boronic acid (Nucleophile) with 4-

Bromoanisole (Electrophile) while retaining the Iodine handle for future functionalization.

Reagents:

(3,5-Difluoro-4-iodophenyl)boronic acid (1.1 equiv)

4-Bromoanisole (1.0 equiv)

Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%)

K₂CO₃ (2.0 equiv, 2M aqueous solution)

Solvent: 1,4-Dioxane (degassed)

Methodology:

Inert Setup: Flame-dry a 25 mL Schlenk flask and cycle with Argon (3x).

Charge Solids: Add 4-Bromoanisole (187 mg, 1.0 mmol), (3,5-Difluoro-4-
iodophenyl)boronic acid (312 mg, 1.1 mmol), and Pd(dppf)Cl₂ (24 mg, 0.03 mmol).

Solvent Addition: Add degassed 1,4-Dioxane (5 mL) via syringe.

Base Addition: Add degassed 2M K₂CO₃ (1.0 mL) dropwise. Note: Fluorinated boronic acids

are sensitive to base-catalyzed protodeboronation; do not use stronger bases like NaOH

unless necessary.

Reaction: Heat to 60°C for 4 hours. Critical: Do not exceed 80°C to prevent oxidative

addition into the C-I bond of the boronic acid.
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Monitoring: Check TLC (Hexane/EtOAc 4:1). Look for the disappearance of the bromide.

Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.

Purification: Flash chromatography on silica gel.

Self-Validating Checkpoint:

LC-MS Verification: Before workup, take an aliquot. The mass spectrum should show the

product mass (M+H) consistent with the biaryl containing one iodine atom. If you see a dimer

mass (loss of I), the temperature was too high or the catalyst too active toward the C-I bond.

Protocol: Handling & Storage
Fluorinated phenylboronic acids are prone to protodeboronation (replacement of -B(OH)₂ with -

H).

Storage: Store at 4°C in a sealed container under Argon.

Usage: Allow the bottle to warm to room temperature before opening to prevent

condensation, which accelerates hydrolysis.

Solvent Choice: Avoid alcohols if possible during storage; use anhydrous ethereal solvents

(THF, Dioxane) for reactions.

Part 4: Drug Discovery Applications
This building block is a "privileged scaffold" in drug discovery for two reasons:

Metabolic Stability: The fluorine atoms at the 3,5-positions block metabolic oxidation (P450

metabolism) at the most accessible sites on the ring.

Bioisosterism: The 3,5-difluorophenyl motif mimics the electronic properties of a carbonyl

group or a pyridine ring but with significantly higher lipophilicity, aiding in membrane

permeability.

Scaffold Hopping Workflow
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Figure 2: Strategic workflow for utilizing the reagent in lead optimization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b577586?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

